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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186

Essential Safety and Handling Guide for 4-
(Bromomethyl)heptane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Bromomethyl)heptane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Hazard Identification and Classification

4-(Bromomethyl)heptane is a chemical compound that requires careful handling due to its
hazardous properties. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), it is classified as follows:

Flammable Liquid: It is a flammable liquid and vapor.[1]

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Harmful if Swallowed: Some sources also indicate it is harmful if swallowed.[2]

Signal Word: Warning[1] or Danger[3]
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Quantitative Safety Data

A summary of the key quantitative safety and physical property data for 4-
(Bromomethyl)heptane is provided in the table below.

Property Value Source
Molecular Formula C8H17Br [1]
Molecular Weight 193.12 g/mol [1]
) Pale-yellow to Yellow-brown
Physical Form o [3]
Liquid

Storage Temperature 2-8°C or Room Temperature [3114]
Purity Typically 295% [2][3]

Operational Plan: Safe Handling of 4-
(Bromomethyl)heptane

A systematic approach is crucial when working with 4-(Bromomethyl)heptane. The following
step-by-step plan outlines the procedures for preparation, handling, and post-experiment
actions.

Preparation and Engineering Controls

» Ventilation: Always handle 4-(Bromomethyl)heptane in a properly functioning chemical
fume hood to prevent the generation of vapor or mist. Ensure adequate local exhaust
ventilation.

o Safety Equipment: Before starting work, ensure that a safety shower and an eye wash
station are readily accessible.

« Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and
other ignition sources. Use explosion-proof equipment. No smoking is permitted in the
handling area.
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Required Personal Protective Equipment (PPE)

The minimum required PPE for handling 4-(Bromomethyl)heptane includes:
e Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]

e Hand Protection: Wear chemical-resistant gloves. Nitrile rubber gloves are a common
choice, but it is essential to check the manufacturer's glove compatibility chart for the specific
chemical and breakthrough time.[5][6][7] If gloves become contaminated, they should be
replaced immediately.[6]

o Body Protection: A fully-buttoned lab coat or chemical-resistant coveralls should be worn.[6]

[8]

o Respiratory Protection: If there is a risk of inhalation and ventilation is inadequate, a gas
mask or a NIOSH-approved respirator should be used.[9] Personnel must be trained and fit-
tested for respirator use.[6]

Handling Procedure

« Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

 Static Discharge: Take precautionary measures against static discharge.[10] Ground and
bond containers and receiving equipment.[10]

o Handling Tools: Use non-sparking tools.[10]

o Personal Hygiene: Wash hands and face thoroughly after handling the chemical. Do not eat,
drink, or smoke in the work area.[2]

Storage

o Container: Keep the container tightly closed.[10]

e Location: Store in a cool, dry, and well-ventilated place.[10][6] Store away from direct
sunlight.[6]
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» Incompatibilities: Store away from incompatible materials such as strong oxidizers, acids
(especially nitric acid), bases, halogens, metallic salts, fluorides, and perchlorates.[6]

Emergency and Disposal Plans
First Aid Measures

Immediate action is critical in case of exposure.

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If the
person is not breathing, provide artificial respiration. Seek medical attention if you feel
unwell.

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin with
plenty of water for at least 15 minutes. If skin irritation occurs, seek medical advice.

» Eye Contact: Rinse cautiously with plenty of water for several minutes, also under the
eyelids. If wearing contact lenses, remove them if it is easy to do so and continue rinsing. If
eye irritation persists, get medical attention.

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[11] Immediately call a
poison center or doctor.[2][11]

Spill Response Plan

In the event of a spill, follow these procedures:

o Small Spills (within a fume hood):

[e]

Alert others in the vicinity.[12]

o

Ensure you are wearing the appropriate PPE.[12]

[¢]

Turn off all ignition sources.[13]

[¢]

Contain the spill by covering it with an inert absorbent material such as vermiculite, sand,
or commercial spill absorbent.[6][12]
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o For bromomethyl compounds, a 5-10% solution of sodium thiosulfate or a 10% solution of
sodium bicarbonate can be carefully poured over the absorbent material to neutralize the
chemical.[12]

o Allow for sufficient contact time (e.g., 20 minutes).[12]

o Carefully collect the absorbed and neutralized material using a brush and scoop and place
it into a heavy-duty plastic bag or a sealable, airtight, compatible waste container.[6][12]
[13]

o Wipe the spill area with the neutralizing solution, followed by soap and water.[12]

o Large Spills (outside a fume hood):

[¢]

Immediately evacuate and secure the area.[6]

[e]

Shut off all ignition sources.[14]

o

Call emergency services or the institution's environmental health and safety (EH&S) office.

[6]

o

Do not attempt to clean up a large spill unless you are trained and equipped to do so.[6]

Disposal Plan

All waste containing 4-(Bromomethyl)heptane must be treated as hazardous waste.

o Waste Collection: Collect waste in a clearly labeled, sealable, and compatible container.[6] A
completed hazardous waste label should be attached as soon as waste is added.[6]

» Contaminated Materials: All contaminated materials, including absorbent pads, gloves, and
disposable PPE, must be placed in a designated hazardous waste container.[6][15]

» Disposal Procedure: Entrust the disposal to a licensed waste disposal company. Follow all
local, state, and federal regulations for hazardous waste disposal.[16] Do not dispose of it in
the regular trash or down the drain.
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Workflow for Safe Handling of 4-
(Bromomethyl)heptane

The following diagram illustrates the logical workflow for the safe handling of 4-
(Bromomethyl)heptane, from preparation to disposal.
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Caption: Workflow for safe handling of 4-(Bromomethyl)heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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